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Compound of Interest

Compound Name: N,O-Dimethylhydroxylamine

Cat. No.: B073530

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for N,O-
Dimethylhydroxylamine hydrochloride (CAS No. 6638-79-5). The following sections detail its
physical and chemical properties, potential hazards, handling procedures, and emergency
responses to ensure its safe use in a laboratory setting.

Core Safety & Chemical Data

N,O-Dimethylhydroxylamine hydrochloride is a white to off-white crystalline solid.[1][2] It is
primarily used as a reagent in organic synthesis, for example, in the preparation of Weinreb
amides.[3] While extensively used, it is crucial to handle this compound with care as its
toxicological properties have not been fully investigated.[1]

Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula C2HsCINO [1]

Molecular Weight 97.54 g/mol [1]
White to off-white crystalline

Appearance ] [1114]
powder/solid

Melting Point 112 -116 °C

Density 1 g/lcm3 [1]

Solubility Soluble in water [2]
Stable under normal

. temperatures and pressures.
Stability [1]

Hygroscopic; sensitive to

moisture.

Hazard Identification and GHS Classification

N,O-Dimethylhydroxylamine hydrochloride is classified as a hazardous chemical.[5] The

primary hazards are skin and eye irritation, and it may also cause respiratory irritation.[6][7]

Hazard Classification Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
Signal Word: Warning[5]
Hazard Pictogram:[8]
e GHSO07: Exclamation Mark
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Experimental Protocols & Handling

While specific experimental protocols for safety studies are not detailed in publicly available
SDS, the following safe handling and emergency procedures are compiled from multiple

sources.

Safe Handling Workflow

The following diagram outlines the recommended workflow for the safe handling of N,O-

Dimethylhydroxylamine hydrochloride, from preparation to disposal.
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Safe Handling Workflow for N,O-Dimethylhydroxylamine Hydrochloride

Preparation

Review SDS

i

Don Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

'

Ensure Adequate Ventilation
(Fume Hood)

Proceed to Handling

Hanglling

Weigh solid in a ventilated area

i

Use in a well-ventilated area,
avoiding dust formation

After Use After Use

Storage

Y

Disposal

Store in a cool, dry, well-ventilated area

Dispose of waste in accordance
with local regulations

i

Keep container tightly closed

'

Store under an inert atmosphere
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,O-Dimethylhydroxylamine Hydrochloride: A Technical
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073530#n-o0-dimethylhydroxylamine-hydrochloride-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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